Cas no 3198-81-0 (3H-Pyrazol-3-one, 2,4-dihydro-2,4-diphenyl-5-(3-pyridinyl)-)

• Product name: 3H-Pyrazol-3-one, 2,4-dihydro-2,4-diphenyl-5-(3-pyridinyl)-
• CAS No: 3198-81-0
• MF: C₂₀H₁₅N₃O
• MW: 313.352604150772
• CID: 1449146

3H-Pyrazol-3-one, 2,4-dihydro-2,4-diphenyl-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-2,4-diphenyl-5-(3-pyridinyl)-

• Inchi： 1S/C20H15N3O/c24-20-18(15-8-3-1-4-9-15)19(16-10-7-13-21-14-16)22-23(20)17-11-5-2-6-12-17/h1-14,18H
• InChI Key： DPDVOIGHRPUIQZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CN=C2)C(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 313.12165

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 221-223 °C
• Boiling Point: 488.4±55.0 °C(Predicted)
• PSA: 45.56
• pka: 3.12±0.12(Predicted)